Cas no 33945-43-6 (Phosphinic acid, methyl(3-oxobutyl)-, methyl ester)

• Product Name: Phosphinic acid, methyl(3-oxobutyl)-, methyl ester
• CAS No: 33945-43-6
• MF: C₆H₁₃O₃P
• MW: 164.139383077621
• CID: 1460938
• PubChem ID: 23413400
• Update Time: 2025-04-20

Phosphinic acid, methyl(3-oxobutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, methyl(3-oxobutyl)-, methyl ester
• 4-[methoxy(methyl)phosphoryl]butan-2-one
• DTXSID80633633
• Methyl methyl(3-oxobutyl)phosphinate
• 33945-43-6

• Inchi： 1S/C6H13O3P/c1-6(7)4-5-10(3,8)9-2/h4-5H2,1-3H3
• InChI Key： UUFJHFVLPUCCBZ-UHFFFAOYSA-N
• SMILES： P(C)(CCC(C)=O)(=O)OC

Computed Properties

• Exact Mass: 164.06029
• Monoisotopic Mass: 164.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.51980